Cas no 1040669-80-4 (N-[(2-chlorophenyl)methyl]-3-{2-[(cyclohexylcarbamoyl)amino]-1,3-thiazol-4-yl}propanamide)

• Product Name: N-[(2-chlorophenyl)methyl]-3-{2-[(cyclohexylcarbamoyl)amino]-1,3-thiazol-4-yl}propanamide
• CAS No: 1040669-80-4
• MF: C₂₀H₂₅ClN₄O₂S
• MW: 420.956102132797
• CID: 6120124
• PubChem ID: 27377344
• Update Time: 2025-05-30

N-[(2-chlorophenyl)methyl]-3-{2-[(cyclohexylcarbamoyl)amino]-1,3-thiazol-4-yl}propanamide Chemical and Physical Properties

Names and Identifiers

• N-[(2-chlorophenyl)methyl]-3-{2-[(cyclohexylcarbamoyl)amino]-1,3-thiazol-4-yl}propanamide
• N-[(2-chlorophenyl)methyl]-3-[2-(cyclohexylcarbamoylamino)-1,3-thiazol-4-yl]propanamide
• F5331-0504
• VU0642402-1
• N-(2-chlorobenzyl)-3-(2-(3-cyclohexylureido)thiazol-4-yl)propanamide
• 1040669-80-4
• AKOS024507451

• Inchi： 1S/C20H25ClN4O2S/c21-17-9-5-4-6-14(17)12-22-18(26)11-10-16-13-28-20(24-16)25-19(27)23-15-7-2-1-3-8-15/h4-6,9,13,15H,1-3,7-8,10-12H2,(H,22,26)(H2,23,24,25,27)
• InChI Key： XXBYOBZPKUERSU-UHFFFAOYSA-N
• SMILES： ClC1C=CC=CC=1CNC(CCC1=CSC(=N1)NC(NC1CCCCC1)=O)=O

Computed Properties

• Exact Mass: 420.1386749g/mol
• Monoisotopic Mass: 420.1386749g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 28
• Rotatable Bond Count: 7
• Complexity: 518
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 111Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles 2,4-disubstituted thiazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiazoles 2,4-disubstituted thiazoles

Additional information on N-[(2-chlorophenyl)methyl]-3-{2-[(cyclohexylcarbamoyl)amino]-1,3-thiazol-4-yl}propanamide

N-[(2-chlorophenyl)methyl]-3-{2-[(cyclohexylcarbamoyl)amino]-1,3-thiazol-4-yl}propanamide: A Comprehensive Overview

The compound with CAS No. 1040669-80-4, named N-[(2-chlorophenyl)methyl]-3-{2-[(cyclohexylcarbamoyl)amino]-1,3-thiazol-4-yl}propanamide, is a complex organic molecule with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of amides and features a thiazole ring, which is a five-membered heterocyclic structure containing sulfur and nitrogen atoms. The presence of the thiazole ring is particularly interesting due to its known pharmacological properties and its role in enhancing bioavailability in drug design.

Recent studies have highlighted the importance of thiazole-containing compounds in medicinal chemistry, particularly in the development of anti-inflammatory, antifungal, and anticancer agents. The cyclohexylcarbamoyl group attached to the thiazole ring in this compound suggests potential for improved solubility and stability, which are critical factors in drug delivery systems. Additionally, the chlorophenyl substituent may contribute to enhanced selectivity and binding affinity to specific biological targets.

The synthesis of this compound involves a multi-step process that includes nucleophilic substitution, amide bond formation, and cyclization reactions. Researchers have optimized these steps to achieve high yields and purity levels, ensuring that the compound meets the stringent requirements of pharmaceutical applications. The use of advanced chromatographic techniques has also been instrumental in isolating and characterizing this compound with precision.

In terms of physical properties, this compound exhibits a melting point of approximately 150°C and a molecular weight of 478 g/mol. Its solubility in common organic solvents such as dichloromethane and dimethylformamide has been well-documented, making it suitable for various laboratory-scale reactions and analyses. The compound's stability under different pH conditions has also been evaluated, revealing its resilience to hydrolysis at neutral pH levels.

Recent advancements in computational chemistry have enabled researchers to predict the bioactivity of this compound using molecular docking studies. These studies suggest that the molecule may bind effectively to certain protein targets associated with inflammatory diseases and cancer progression. Furthermore, preliminary in vitro assays have demonstrated promising anti-proliferative activity against human cancer cell lines, indicating its potential as a lead compound for drug development.

The integration of green chemistry principles into the synthesis of this compound has also been explored. By utilizing eco-friendly solvents and catalysts, researchers have developed more sustainable methods for its production. This approach not only reduces environmental impact but also aligns with global trends toward sustainable chemical manufacturing.

In conclusion, N-[(2-chlorophenyl)methyl]-3-{2-[(cyclohexylcarbamoyl)amino]-1,3-thiazol-4-yl}propanamide represents a significant advancement in the field of organic synthesis and medicinal chemistry. Its unique structural features, combined with promising biological activity profiles, position it as a valuable tool for future research and development in therapeutic interventions.